Cas no 1190689-96-3 (N-8-hydroxy-2,2-dimethyl-6-(naphthalen-1-yloxy)-hexahydro-2H-pyrano3,2-d1,3dioxin-7-ylacetamide)

• Product Name: N-8-hydroxy-2,2-dimethyl-6-(naphthalen-1-yloxy)-hexahydro-2H-pyrano3,2-d1,3dioxin-7-ylacetamide
• CAS No: 1190689-96-3
• MF: C₂₁H₂₅NO₆
• MW: 387.42630648613
• CID: 5990827
• PubChem ID: 2929486
• Update Time: 2025-08-04

N-8-hydroxy-2,2-dimethyl-6-(naphthalen-1-yloxy)-hexahydro-2H-pyrano3,2-d1,3dioxin-7-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-8-hydroxy-2,2-dimethyl-6-(naphthalen-1-yloxy)-hexahydro-2H-pyrano3,2-d1,3dioxin-7-ylacetamide
• N-((4aR,6S,7R,8R,8aS)-8-hydroxy-2,2-dimethyl-6-(naphthalen-1-yloxy)hexahydropyrano[3,2-d][1,3]dioxin-7-yl)acetamide
• 1190689-96-3
• CCG-355605
• AKOS000648909
• N-(8-hydroxy-2,2-dimethyl-6-naphthalen-1-yloxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl)acetamide
• N-[8-hydroxy-2,2-dimethyl-6-(naphthalen-1-yloxy)-hexahydro-2H-pyrano[3,2-d][1,3]dioxin-7-yl]acetamide
• F1361-0051

• Inchi： 1S/C21H25NO6/c1-12(23)22-17-18(24)19-16(11-25-21(2,3)28-19)27-20(17)26-15-10-6-8-13-7-4-5-9-14(13)15/h4-10,16-20,24H,11H2,1-3H3,(H,22,23)/t16-,17-,18-,19-,20-/m1/s1
• InChI Key： HIMGRAHFJJIWAE-LASHMREHSA-N
• SMILES： C(N[C@H]1[C@H](OC2=C3C(C=CC=C3)=CC=C2)O[C@]2([H])COC(C)(C)O[C@@]2([H])[C@@H]1O)(=O)C

Computed Properties

• Exact Mass: 387.16818752g/mol
• Monoisotopic Mass: 387.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 86.2Ų

Additional information on N-8-hydroxy-2,2-dimethyl-6-(naphthalen-1-yloxy)-hexahydro-2H-pyrano3,2-d1,3dioxin-7-ylacetamide

N-8-hydroxy-2,2-dimethyl-6-(naphthalen-1-yloxy)-hexahydro-2H-pyrano[3,2-d]1,3dioxin-7-ylacetamide: A Comprehensive Overview

The compound with CAS No. 1190689-96-3, known as N-8-hydroxy-2,2-dimethyl-6-(naphthalen-1-yloxy)-hexahydro-2H-pyrano[3,2-d]1,3dioxin-7-ylacetamide, is a complex organic molecule with a diverse range of potential applications. This compound has garnered significant attention in recent years due to its unique structural properties and promising biological activities. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

Structural Analysis

The molecular structure of N-8-hydroxy... is characterized by a pyrano[3,2-d]1,3dioxin ring system fused with a naphthalene moiety. The presence of hydroxyl and acetamide groups further enhances its functional diversity. The compound's structure suggests potential for various interactions in biological systems, making it a valuable candidate for drug discovery and material science applications.

Synthesis and Characterization

The synthesis of N-8-hydroxy... involves a multi-step process that includes the formation of the pyrano[3,2-d]1,3dioxin ring system followed by the introduction of the naphthalene substituent. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels. The compound has been characterized using advanced techniques such as NMR spectroscopy and X-ray crystallography, providing insights into its three-dimensional structure.

Biological Activity and Applications

Research has shown that N-8-hydroxy... exhibits potent biological activity in several areas. In pharmacology, it has demonstrated anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases. Additionally, studies have highlighted its role in modulating cellular signaling pathways, which could be exploited in cancer therapy.

Environmental Impact and Safety Considerations

Understanding the environmental impact of N-8-hydroxy... is crucial for its safe application. Recent studies have evaluated its biodegradability and toxicity profiles. The compound has shown low toxicity to aquatic organisms under controlled conditions; however, further research is needed to assess its long-term environmental effects.

Future Directions and Research Opportunities

The future of N-8-hydroxy... lies in exploring its applications in emerging fields such as nanotechnology and green chemistry. Researchers are actively investigating its potential as a building block for advanced materials with tailored properties. Additionally, collaborative efforts between academia and industry are expected to unlock new therapeutic applications for this compound.

In conclusion, N-8-hydroxy... (CAS No. 1190689-96) represents a promising molecule with vast potential across multiple disciplines. As research continues to uncover its capabilities, this compound is poised to make significant contributions to science and technology.